Cas no 1782213-83-5 (1-cyclopentyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid)

1-Cyclopentyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid is a fluorinated heterocyclic compound featuring a cyclopentyl-substituted triazole core and a carboxylic acid functional group. The trifluoromethyl moiety enhances its metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry and agrochemical applications. Its rigid triazole scaffold contributes to strong binding interactions in target molecules, while the carboxylic acid group allows for further derivatization. This compound is particularly useful in the synthesis of bioactive molecules, including enzyme inhibitors and receptor modulators, due to its balanced electronic and steric properties. High purity and well-defined reactivity ensure consistent performance in synthetic workflows.

1-cyclopentyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid structure

1782213-83-5 structure

Product Name:1-cyclopentyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid

CAS No:1782213-83-5

MF:C₉H₁₀F₃N₃O₂

MW:249.18981218338

CID:5858112

PubChem ID:83488356

Update Time:2025-06-07

1-cyclopentyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-cyclopentyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid
- DZRPDKBSLLXPDK-UHFFFAOYSA-N
- 1782213-83-5
- 1-Cyclopentyl-5-(trifluoromethyl)triazole-4-carboxylic acid
- EN300-1593227
- SCHEMBL23130847
- Inchi： 1S/C9H10F3N3O2/c10-9(11,12)7-6(8(16)17)13-14-15(7)5-3-1-2-4-5/h5H,1-4H2,(H,16,17)
- InChI Key： DZRPDKBSLLXPDK-UHFFFAOYSA-N
- SMILES： FC(C1=C(C(=O)O)N=NN1C1CCCC1)(F)F

Computed Properties

Exact Mass: 249.07251106g/mol
Monoisotopic Mass: 249.07251106g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 304
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 68Å²

1-cyclopentyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>

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Enamine	EN300-1593227-0.05g	1-cyclopentyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid	1782213-83-5	0.05g	$924.0	2023-06-04
Enamine	EN300-1593227-0.1g	1-cyclopentyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid	1782213-83-5	0.1g	$968.0	2023-06-04
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Enamine	EN300-1593227-0.5g	1-cyclopentyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid	1782213-83-5	0.5g	$1056.0	2023-06-04
Enamine	EN300-1593227-1.0g	1-cyclopentyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid	1782213-83-5	1g	$1100.0	2023-06-04
Enamine	EN300-1593227-2.5g	1-cyclopentyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid	1782213-83-5	2.5g	$2155.0	2023-06-04
Enamine	EN300-1593227-5.0g	1-cyclopentyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid	1782213-83-5	5g	$3189.0	2023-06-04
Enamine	EN300-1593227-10.0g	1-cyclopentyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid	1782213-83-5	10g	$4729.0	2023-06-04
Enamine	EN300-1593227-50mg	1-cyclopentyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid	1782213-83-5	50mg	$647.0	2023-09-23
Enamine	EN300-1593227-100mg	1-cyclopentyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid	1782213-83-5	100mg	$678.0	2023-09-23